
An In-depth Technical Guide to 2-
Cyclopentylphenol (CAS: 1518-84-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Cyclopentylphenol

Cat. No.: B118607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Cyclopentylphenol, a key

intermediate in the synthesis of various pharmaceutical compounds. This document details its

chemical and physical properties, spectral data, synthesis protocols, and its primary application

in drug development.

Chemical and Physical Properties
2-Cyclopentylphenol is a solid at room temperature with a faint phenolic odor.[1][2][3] Below

is a summary of its key physical and chemical properties.
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Property Value Reference

CAS Number 1518-84-9 [1][2][3][4][5]

Molecular Formula C₁₁H₁₄O [1][4][5]

Molecular Weight 162.23 g/mol [1][4][5]

IUPAC Name 2-cyclopentylphenol [4]

Synonyms
o-Cyclopentylphenol, Phenol,

2-cyclopentyl-
[4][5]

Appearance Solid [1][2]

Melting Point 34-35 °C [1][2][3]

Boiling Point 148-150 °C at 18 mmHg [1][2][3]

Refractive Index (n20/D) 1.555 [1][2][3]

Flash Point 113 °C (closed cup) [1][2]

Spectral Data
The following tables summarize the key spectral data for the characterization of 2-
Cyclopentylphenol.

¹H NMR Spectral Data
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available in

search results

¹³C NMR Spectral Data
Chemical Shift (δ) ppm Assignment

Data not available in search results
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IR Spectral Data
Wavenumber (cm⁻¹) Intensity Assignment

Data not available in search

results

Mass Spectrometry Data
m/z Relative Intensity Fragmentation

162 Moderate [M]⁺ (Molecular Ion)

133 High [M - C₂H₅]⁺

107 Moderate [M - C₄H₇]⁺

Experimental Protocols
Synthesis of 2-Cyclopentylphenol via Friedel-Crafts
Alkylation
A regioselective synthesis of 2-Cyclopentylphenol can be achieved through the alkylation of

phenol with cyclopentanol using Montmorillonite K10 clay as a catalyst. This method favors the

formation of the ortho-substituted product.

Materials:

Phenol

Cyclopentanol

Montmorillonite K10 clay

Anhydrous sodium sulfate

Dichloromethane

Silica gel for column chromatography
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Hexane

Ethyl acetate

Procedure:

In a round-bottom flask, combine phenol and cyclopentanol in a 1:1.2 molar ratio.

Add Montmorillonite K10 clay to the mixture (approximately 20% by weight of phenol).

Heat the solvent-free reaction mixture to 120°C with continuous stirring.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with dichloromethane and filter to remove the clay catalyst.

Wash the filtrate with water and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate

gradient to yield pure 2-Cyclopentylphenol.

Applications in Drug Development
The primary application of 2-Cyclopentylphenol is as a key starting material in the synthesis

of the antihypertensive drug, (S)-penbutolol.[1][2][3] Penbutolol is a non-selective beta-

adrenergic receptor blocker.

Synthesis of (S)-penbutolol from 2-Cyclopentylphenol
The synthesis of (S)-penbutolol from 2-Cyclopentylphenol involves several steps, including O-

alkylation and subsequent reaction with tert-butylamine. A crucial step is the introduction of

chirality, which can be achieved through methods like Sharpless asymmetric dihydroxylation.

Below is a generalized workflow for the synthesis of (S)-penbutolol from 2-Cyclopentylphenol.
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2-Cyclopentylphenol Allyl 2-cyclopentylphenyl etherAllyl bromide, K2CO3 Diol intermediateSharpless AD Cyclic sulfateSOCl2, Et3N, RuCl3 (S)-penbutololtert-Butylamine

Click to download full resolution via product page

Synthesis workflow of (S)-penbutolol.

Safety Information
2-Cyclopentylphenol is classified as a warning-level hazard.[1][2][4] It is reported to cause

skin and serious eye irritation and may cause respiratory irritation.[1][2][4] Appropriate personal

protective equipment, including gloves, eye protection, and a dust mask, should be used when

handling this compound.[1][2]

Conclusion
2-Cyclopentylphenol (CAS 1518-84-9) is a valuable chemical intermediate, primarily utilized

in the pharmaceutical industry for the synthesis of the beta-blocker (S)-penbutolol. This guide

has provided a detailed overview of its chemical and physical properties, spectral data, a

reliable synthesis protocol, and its key application. The provided information is intended to

support researchers and professionals in their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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